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Cat. No.: B1526464

Get Quote

In the landscape of medicinal chemistry, the pyrazole core is a privileged scaffold, forming the

foundation of numerous therapeutic agents from anti-inflammatory drugs like celecoxib to
kinase inhibitors used in oncology.[1][2][3] The strategic functionalization of this heterocycle is
paramount to modulating its pharmacological profile. 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-
pyrazole emerges as a particularly valuable building block, embodying a trifecta of chemical
utility.

The molecule's design incorporates three key features:

e The Pyrazole Core: A stable, aromatic five-membered ring with two adjacent nitrogen atoms,
providing a rigid framework with defined vectors for substituent placement and multiple
points for hydrogen bonding interactions.[1]

o The C4-Bromo Substituent: A versatile synthetic handle, strategically positioned on the
electron-rich pyrazole ring. This bromine atom is primed for a wide array of transition metal-
catalyzed cross-coupling reactions, enabling the facile introduction of diverse molecular
fragments.[4][5]
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e The N1-Trifluoroethyl Group: The incorporation of fluorine, and specifically the -CH2CFs
group, is a well-established strategy in drug design to enhance metabolic stability, modulate
lipophilicity, and improve binding affinity through unique electronic interactions.[6][7]

This guide provides a comprehensive technical overview of 4-Bromo-1-(2,2,2-
trifluoroethyl)-1H-pyrazole for researchers, scientists, and drug development professionals.
We will delve into its synthesis, detailed structural characterization, reactivity, and its proven
utility as a key intermediate in the construction of complex, high-value molecules.

Core Molecular Properties

A precise understanding of a molecule's fundamental properties is the starting point for any
synthetic or analytical endeavor. The key physicochemical data for 4-Bromo-1-(2,2,2-
trifluoroethyl)-1H-pyrazole are summarized below.

Property Value Source
CAS Number 1049730-37-1 (8]
Molecular Formula CsHaBrFsN:2 [8]
Molecular Weight 228.998 g/mol [8]
Monoisotopic Mass 227.95099 Da Calculated
Predicted XlogP 1.8-24 [9][10]
Appearance Typically a colorless oil or low- inferred

melting solid

Synthesis: A Strategic Approach to N-Alkylation

The most direct and logical synthetic route to 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole
involves the N-alkylation of the readily available 4-bromopyrazole. This strategy is predicated
on the nucleophilicity of the pyrazole ring's deprotonated nitrogen.

Causality of Experimental Design
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e Choice of Starting Material: 4-Bromopyrazole (CAS 2075-45-8) is a commercially available
and relatively inexpensive starting material.[4][11][12] Its direct bromination from pyrazole is
a well-documented electrophilic aromatic substitution.[13][14]

o Deprotonation: The pyrazole N-H proton (pKa = 14) is weakly acidic and requires a suitable
base for deprotonation to generate the nucleophilic pyrazolide anion. A strong base like
sodium hydride (NaH) is ideal as it provides irreversible deprotonation, driving the reaction
forward. Alternatively, a weaker base like potassium carbonate (K2COs) can be used, often
requiring higher temperatures.

» Alkylating Agent: A reactive electrophile is needed to introduce the 2,2,2-trifluoroethyl moiety.
2,2,2-Trifluoroethyl triflate (CFsCH20Tf) or iodide (CFsCHz:l) are excellent choices due to the
good leaving group ability of triflate and iodide, respectively, facilitating the Sn2 reaction.

e Solvent: A polar aprotic solvent such as Dimethylformamide (DMF) or Acetonitrile (MeCN) is
optimal. These solvents can dissolve the pyrazolide salt and will not interfere with the
nucleophilic attack.

Experimental Protocol: N-Alkylation of 4-Bromopyrazole

Materials:

4-Bromopyrazole

e Sodium hydride (NaH), 60% dispersion in mineral olil

e 2,2,2-Trifluoroethyl trifluoromethanesulfonate (CFsCH20Tf)

e Anhydrous Dimethylformamide (DMF)

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Ethyl acetate (EtOAC)

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)
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Procedure:

e To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, add 4-
bromopyrazole (1.0 eq).

o Dissolve the starting material in anhydrous DMF (approx. 0.2 M concentration).
e Cool the solution to 0 °C using an ice-water bath.

o Carefully add sodium hydride (1.1 eq, 60% dispersion) portion-wise. Caution: Hydrogen gas
is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution should become clear
as the sodium pyrazolide salt forms.

e Slowly add 2,2,2-trifluoroethyl triflate (1.1 eq) dropwise via syringe, maintaining the
temperature at O °C.

 After the addition is complete, allow the reaction to warm to room temperature and stir for 4-
6 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.

o Upon completion, carefully quench the reaction by slowly adding saturated aqueous NHaCl
solution at 0 °C.

o Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.
o Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

» Combine the organic layers, wash with brine, dry over anhydrous MgSOa4, filter, and
concentrate under reduced pressure.

e The resulting crude oil can be purified by flash column chromatography on silica gel (e.g.,
using a hexane/ethyl acetate gradient) to yield the pure product.
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Starting Materials Reaction Conditions

4-Bromopyrazole CF3CH:20Tf NaH (Base) Anhydrous DMF (Solvent) 0°Cto RT
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Aqueous Workup &
Purification

4-Bromo-1-(2,2,2-trifluoroethyl)
-1H-pyrazole

Click to download full resolution via product page
Fig 1. Synthetic workflow for 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Spectroscopic Characterization: Confirming the
Structure

Unambiguous structural confirmation is achieved through a combination of spectroscopic
techniques. The expected data provides a fingerprint for the target molecule. While a dedicated
publication with full spectral data for this specific compound is not readily available, the
expected shifts and couplings can be accurately predicted based on extensive data for
analogous pyrazoles and fluoroalkylated compounds.[6][15][16]
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Technique Expected Data Rationale
The two pyrazole protons (Hs
and Hs) are in magnetically
similar environments and are
0 7.5-7.7 (s, 1H, Hs), 8 7.5-7.7
expected to appear as
1H NMR (s, 1H, H3), 06 4.8-5.0(q, J = _
singlets. The methylene
8.5 Hz, 2H, CH2CFs3) ] o
protons (CHz) will be split into
a quartet by the three adjacent
fluorine atoms.
The three equivalent fluorine
atoms of the trifluoromethyl
0 -70to-75 (t, J = 8.5 Hz, 3F, _ o _
1F NMR group will be split into a triplet
CH2CF3) )
by the two adjacent methylene
protons.
0 138-140 (Cs), 0 128-130 The C-Br carbon (Ca) is shifted
(Cs), 6 95-98 (Ca4-Br), 0 55-58 upfield. The carbons of the
13C NMR (9, J = 35-40 Hz, CH2CF3), 6 trifluoroethyl group show
122-125 (q, J = 275-280 Hz, characteristic quartet splitting
CFs) due to C-F coupling.
The molecular ion will show a
characteristic isotopic pattern
m/z 228/230 (M+, ~1:1 ratio), for one bromine atom (7°Br/
MS (EI)

147/149 ([M-CF3CHz]*)

81Br). A common fragmentation
is the loss of the N-substituent.
[17]

Reactivity and Synthetic Utility: A Gateway to

Complexity

The primary value of 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole lies in its capacity as a

versatile intermediate for constructing more complex molecules, a critical function in modern

drug discovery programs.[4]

The C4-Bromo Group: The Cross-Coupling Linchpin
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The bromine atom at the C4 position is the molecule's key reactive site for building molecular
diversity. It readily participates in a variety of palladium-catalyzed cross-coupling reactions.[5]

Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds,
introducing aryl or heteroaryl groups.

» Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties, useful for
creating rigid linkers.

» Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, accessing a wide
range of substituted anilines and related structures.

e Heck Coupling: Reaction with alkenes to form substituted olefins.

This versatility allows chemists to rapidly generate libraries of analogues from a single,
common intermediate, which is essential for structure-activity relationship (SAR) studies.

Palladium-Catalyzed Cross-Coupling Reactions Diverse Molecular Scaffolds

Buchwald-Hartwig

— (+ R2NH)

4-Amino Pyrazoles

4-Bromo-1-(2,2,2-trifluoroethyl) .| Sonogashira Coupling ~l
-1H-pyrazole = (+ R-C=CH) »| 4-Alkynyl Pyrazoles
> suu Coupling 4-Aryl/Heteroaryl Pyrazoles
(+ R-B(OH)z2)

Click to download full resolution via product page

Fig 2. Synthetic utility via cross-coupling at the C4-bromo position.

Protocol Example: Suzuki-Miyaura Coupling

e To a microwave vial, add 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq), the
desired arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPhs)4 (0.05 eq), and a
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base such as K2COs or Cs2C0s (2.0 eq).

e Add a solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).

e Seal the vial and heat in a microwave reactor at 100-140 °C for 15-60 minutes, or heat
conventionally until the reaction is complete by TLC/LCMS.

 After cooling, dilute with water and extract with an organic solvent (e.g., EtOAc).

e The combined organic layers are washed, dried, and concentrated. The product is purified
via column chromatography.

Applications in Drug Discovery and Agrochemicals

The 4-bromo-N-alkylated pyrazole scaffold is a common feature in patented chemical matter.
The trifluoroethyl group, in particular, is often used to block metabolic N-dealkylation and
improve the pharmacokinetic profile of a drug candidate. Intermediates like this are used in the
synthesis of active ingredients for fungicides and insecticides.[18] While specific clinical
candidates containing this exact fragment may be proprietary, its utility is evident from its
commercial availability and the frequent appearance of closely related structures in the
scientific and patent literature for a range of therapeutic targets, including kinases, ion
channels, and GPCRs. The ability to quickly diversify the C4 position makes it an ideal starting
point for hit-to-lead and lead optimization campaigns.

Conclusion

4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole is more than just a chemical compound; it is a
strategically designed tool for molecular innovation. Its synthesis is straightforward, and its
structure is readily confirmed by standard analytical methods. The true power of this molecule
lies in the orthogonal reactivity of its functional groups: the stable, directing pyrazole core, the
metabolically robust trifluoroethyl group, and the exceptionally versatile C4-bromo handle. For
researchers in pharmaceutical and agrochemical development, this intermediate provides a
reliable and efficient gateway to novel and complex chemical entities with finely tuned biological
and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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